Cas no 89260-78-6 (2-bis(carbamoylmethyl)aminopropanamide)

2-Bis(carbamoylmethyl)aminopropanamide is a versatile organic compound characterized by its multifunctional amide groups, which confer strong chelating properties and stability in various chemical environments. Its molecular structure, featuring dual carbamoylmethyl arms attached to a central aminopropanamide backbone, enables effective coordination with metal ions, making it valuable in applications such as catalysis, polymer stabilization, and pharmaceutical synthesis. The compound’s high solubility in polar solvents and thermal stability further enhance its utility in industrial and research settings. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable intermediate for synthesizing complex organic and coordination compounds.
2-bis(carbamoylmethyl)aminopropanamide structure
89260-78-6 structure
Product Name:2-bis(carbamoylmethyl)aminopropanamide
CAS No:89260-78-6
MF:C7H14N4O3
MW:202.211061000824
MDL:MFCD01116848
CID:606397
PubChem ID:4292249
Update Time:2025-05-30

2-bis(carbamoylmethyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-[bis(2-amino-2-oxoethyl)amino]-
    • 2-[bis(2-amino-2-oxoethyl)amino]propanamide
    • 2-bis(carbamoylmethyl)aminopropanamide
    • AKOS012220016
    • 89260-78-6
    • DTXSID10401625
    • 2-[BIS(CARBAMOYLMETHYL)AMINO]PROPANAMIDE
    • EN300-8562058
    • MDL: MFCD01116848
    • Inchi: 1S/C7H14N4O3/c1-4(7(10)14)11(2-5(8)12)3-6(9)13/h4H,2-3H2,1H3,(H2,8,12)(H2,9,13)(H2,10,14)
    • InChI Key: UKUIQBWTYSVSKA-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N(CC(N)=O)CC(N)=O)N

Computed Properties

  • Exact Mass: 202.107
  • Monoisotopic Mass: 202.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133A^2
  • XLogP3: -2.5

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2-bis(carbamoylmethyl)aminopropanamide Related Literature

Additional information on 2-bis(carbamoylmethyl)aminopropanamide

2-Bis(Carbamoylmethyl)Aminopropanamide: A Comprehensive Overview

2-Bis(Carbamoylmethyl)Aminopropanamide, also known by its CAS number 89260-78-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C7H14N4O2, belongs to the class of amides and is characterized by its unique structural features. The molecule consists of a central propanamide chain with two carbamoylmethyl groups attached to the second carbon atom. This structure imparts distinctive chemical properties, making it a valuable compound in various applications.

The synthesis of 2-Bis(Carbamoylmethyl)Aminopropanamide involves a series of carefully controlled reactions, often starting from simpler precursors such as amino acids or related compounds. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential industrial applications. Researchers have explored various routes, including nucleophilic substitution and condensation reactions, to optimize the synthesis process and improve yield.

One of the most promising areas of research involving CAS No. 89260-78-6 is its application in drug development. The compound has shown potential as a precursor for bioactive molecules, particularly in the design of peptide-based drugs. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures. Recent studies have demonstrated its role in the synthesis of bioactive peptides that exhibit anti-inflammatory and anticancer properties.

In addition to its role in drug discovery, 2-Bis(Carbamoylmethyl)Aminopropanamide has found applications in materials science. Its ability to form cross-linked networks through amide bonds has led to its use in the development of novel polymers and hydrogels. These materials exhibit unique mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

The physical properties of CAS No. 89260-78-6 are also noteworthy. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), which facilitates its use in various chemical reactions. Its stability under physiological conditions further enhances its suitability for biomedical applications.

Recent research has focused on understanding the biological activity of 2-Bis(Carbamoylmethyl)Aminopropanamide. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for developing enzyme inhibitors. Furthermore, its ability to interact with cellular membranes has been explored, opening avenues for its use in targeted drug delivery systems.

In conclusion, CAS No. 89260-78-6, or 2-Bis(Carbamoylmethyl)Aminopropanamide, is a versatile compound with a wide range of applications in chemistry and biology. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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